Cas no 2248274-55-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4,4-trifluorocyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4,4-trifluorocyclohexane-1-carboxylate
• CAS No: 2248274-55-5
• MF: C₁₅H₁₂F₃NO₄
• MW: 327.255294799805
• CID: 6174193
• PubChem ID: 165728775
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4,4-trifluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4,4-trifluorocyclohexane-1-carboxylate
• 2248274-55-5
• EN300-6525911

• Inchi： 1S/C15H12F3NO4/c16-14(5-7-15(17,18)8-6-14)13(22)23-19-11(20)9-3-1-2-4-10(9)12(19)21/h1-4H,5-8H2
• InChI Key： ACOLZOBHANWHPS-UHFFFAOYSA-N
• SMILES： FC1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCC(CC1)(F)F

Computed Properties

• Exact Mass: 327.07184235g/mol
• Monoisotopic Mass: 327.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4,4-trifluorocyclohexane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4,4-trifluorocyclohexane-1-carboxylate (CAS No. 2248274-55-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4,4-trifluorocyclohexane-1-carboxylate (CAS No. 2248274-55-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole moiety coupled with a trifluorocyclohexane carboxylate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like 1,4,4-trifluorocyclohexane-1-carboxylate derivatives has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and sustainable chemistry. The incorporation of fluorine atoms, as seen in this compound, often improves pharmacokinetic properties, making it a hotspot for innovation in medicinal chemistry. Additionally, the isoindole-1,3-dione scaffold is known for its versatility in designing inhibitors for key biological pathways, further elevating the relevance of this molecule.

From a synthetic chemistry perspective, CAS No. 2248274-55-5 offers intriguing possibilities. Its trifluorocyclohexane component provides steric and electronic effects that can modulate reactivity in catalytic transformations. This characteristic is particularly valuable in asymmetric synthesis, where controlling stereochemistry is critical. Moreover, the compound’s stability under various reaction conditions makes it a reliable building block for constructing complex architectures, a feature highly sought after in fragment-based drug design.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many traditional intermediates, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4,4-trifluorocyclohexane-1-carboxylate is designed with greener chemistry principles in mind. Its fluorine substituents can reduce the need for hazardous reagents in downstream modifications, aligning with the industry’s shift toward sustainable practices. This aspect resonates with the increasing consumer and regulatory demand for eco-friendly chemical processes.

In the context of intellectual property, CAS No. 2248274-55-5 represents a strategic asset for organizations investing in novel chemical spaces. Patents covering its synthesis and applications highlight its commercial potential, particularly in niche therapeutic areas. The compound’s structural novelty positions it as a candidate for proprietary drug formulations, offering competitive advantages in crowded markets like oncology and immunology.

Looking ahead, the compound’s utility is likely to expand as research uncovers new biological targets. Its compatibility with high-throughput screening and computational modeling tools further enhances its appeal. For instance, the 1H-isoindol-2-yl group’s ability to engage in hydrogen bonding and π-stacking interactions makes it a promising scaffold for virtual library design. Such applications are at the forefront of modern drug discovery, where speed and efficiency are paramount.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4,4-trifluorocyclohexane-1-carboxylate (CAS No. 2248274-55-5) embodies the convergence of innovative chemistry and practical utility. Its multifaceted role in drug development, coupled with its alignment with sustainability trends, ensures its continued relevance in scientific and industrial arenas. As the field evolves, this compound is poised to contribute to breakthroughs that address unmet medical needs and advance synthetic methodologies.